4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C10H9N3O2/c11-10-7(4-12-13-10)6-1-2-8-9(3-6)15-5-14-8/h1-4H,5H2,(H3,11,12,13)
• InChI Key: ZPYHIMNEDDIXBY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(NN=C3)N
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine, also known as BDP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine is not fully understood, but it has been suggested that it may act as a modulator of various signaling pathways in the body. 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been shown to interact with various enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and cannabinoid receptors.
Biochemical and Physiological Effects:
4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been shown to have various biochemical and physiological effects in the body. It has been found to have antioxidant and anti-inflammatory properties, as well as the ability to modulate neurotransmitter levels in the brain. 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been found to have low toxicity and good stability, making it a suitable candidate for in vitro and in vivo studies. However, one limitation of using 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine. One area of interest is the development of 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine-based drugs for the treatment of neurodegenerative disorders and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine and its potential interactions with other drugs and compounds. Finally, research on the pharmacokinetics and pharmacodynamics of 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine may help to optimize its use in various applications.

Scientific Research Applications

4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been found to have potential applications in various fields of research, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been studied as a potential drug candidate for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. In neuropharmacology, 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders. In cancer research, 4-(2H-1,3-benzodioxol-5-yl)-1H-pyrazol-5-amine has been studied for its potential anticancer properties.